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Compound of Interest

Compound Name: Himalomycin B

Cat. No.: B1245826

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Himalomycin B, a novel anthracycline
antibiotic. It covers its chemical identity, isolation from a marine actinobacterium, and its known
biological activities. This document is intended to serve as a valuable resource for researchers
and professionals involved in natural product chemistry, antibiotic discovery, and drug
development.

Chemical Identity of HHimalomycin B

Himalomycin B is a complex glycosylated anthracycline with a distinct chemical structure. Its
formal chemical nomenclature and identifying characteristics are summarized in the table
below, providing a clear and quantitative reference for this compound.
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Value

Reference

IUPAC Name

4-[1,5-dihydroxy-6-
[(2R,4R,5S,6R)-4-hydroxy-5-
[(2S,5R,6S)-5-hydroxy-6-
methyloxan-2-ylJoxy-6-
methyloxan-2-ylI]-9,10-
dioxoanthracen-2-yl]-3-
[(2S,5S,6S)-5-[(2S,5R,6S)-5-
hydroxy-6-methyloxan-2-
ylJoxy-6-methyloxan-2-ylJoxy-

3-methylbutanoic acid

[1]

Molecular Formula

C43H56016

[1](2]

Molecular Weight

828.9 g/mol

[1](2]

PubChem CID

11765992

[1]

CAS Number

701915-11-9

[1](2]

InChl

INChI=1S/C43H56016/c1-19-
27(44)10-13-33(54-19)57-30-
12-15-35(56-21(30)3)59-
43(5,18-32(47)48)17-23-6-7-

25-36(38(23)49)40(51)26-9-8-

24(39(50)37(26)41(25)52)31-
16-29(46)42(22(4)53-31)58-
34-14-11-28(45)20(2)55-
34/n6-9,19-22,27-31,33-
35,42,44-46,49-50H,10-
18H2,1-5H3,

(H,47,48)/t19-,20-,21- 22+ 27+
28+,29+,30-,31+,33-,34-,35- 4

2+,43?/m0/s1

[1]

InChlKey
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YYTUHZOXSA-N
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Isolation of Himalomycin B

Himalomycin B was first isolated from the culture broth of the marine actinobacterium
Streptomyces sp. isolate B6921.[2][3][4] The producing strain was sourced from sandy
sediment off the coast of Mauritius.[4] The isolation process involves fermentation of the
microorganism followed by extraction and chromatographic purification of the target compound.

Experimental Protocol for Isolation

The following protocol for the isolation of Himalomycin B is based on the methodology
described by Maskey et al. (2003).

1. Fermentation:
e Producing Organism:Streptomyces sp. isolate B6921.

e Culture Medium: A medium composed of malt extract (10 g), yeast extract (4 g), and glucose
(4 g) dissolved in a mixture of artificial seawater (0.5 L) and tap water (0.5 L). The pH is
adjusted to 7.8 before sterilization.[4]

 Inoculation and Incubation: Seed cultures are grown in flasks at 28°C with shaking at 95 rpm
for 3 days. These are then used to inoculate a 20-liter fermentor, which is maintained at 28°C
for 72 hours.[4]

2. Extraction:

e The culture broth is subjected to a "usual work-up" to obtain a crude extract.[4] While the
original publication does not detail this step, standard procedures for natural product
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extraction from fermentation broths typically involve solvent extraction (e.g., with ethyl
acetate) to partition the organic compounds from the aqueous culture medium.

3. Chromatographic Purification:

« Initial Fractionation: The crude extract is subjected to flash chromatography on a silica gel
column using a methanol/chloroform gradient. This initial step separates the extract into
multiple fractions.[4]

 Purification of Himalomycin B: Himalomycin B, being a more polar compound, is found in
the more polar fractions.[4] These fractions are further purified to yield the pure compound.
The publication notes that the new quinones, Himalomycin A and B, were delivered from
these more polar fractions.[4]

The workflow for the isolation of Himalomycin B is depicted in the following diagram:
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Isolation workflow for Himalomycin B.

Biological Activity

Himalomycin B has demonstrated biological activity, primarily as an antibacterial agent.

Antibacterial Activity
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Qualitative assessment using the agar diffusion method showed that Himalomycin B exhibits
strong antibacterial activity against Bacillus subtilis, Staphylococcus aureus, Escherichia coli,
and Streptomyces viridochromogenes.[4]

Signaling Pathways and Mechanism of Action

Currently, there is a lack of publicly available scientific literature detailing the specific signaling
pathways modulated by Himalomycin B or its precise molecular mechanism of action. Further
research is required to elucidate how this compound exerts its antibacterial effects at a
molecular level.

Conclusion

Himalomycin B is a noteworthy anthracycline antibiotic with a well-defined chemical structure
and demonstrated antibacterial properties. The isolation procedure from its natural source, a
marine Streptomyces species, has been established. However, a significant knowledge gap
remains concerning its mechanism of action and its interaction with cellular signaling pathways.
This presents a compelling area for future investigation by researchers in the fields of
microbiology, pharmacology, and drug discovery, potentially paving the way for the
development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Himalomycin B: A Comprehensive Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245826#himalomycin-b-iupac-name-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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